Cas no 883532-73-8 (4,5-dichloro-2-methoxybenzaldehyde)

• Product Name: 4,5-dichloro-2-methoxybenzaldehyde
• CAS No: 883532-73-8
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 1927085
• PubChem ID: 56604264
• Update Time: 2025-10-28

4,5-dichloro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,5-dichloro-2-methoxy-
• 4,5-dichloro-2-methoxybenzaldehyde
• 4,5-Dichloro-2-methoxybenzaldehyde (ACI)
• MFCD06246853
• BS-51234
• 883532-73-8
• SCHEMBL1187473
• SY316584
• AT16493
• DB-425687
• CS-0135014

• MDL： MFCD06246853
• Inchi： 1S/C8H6Cl2O2/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-4H,1H3
• InChI Key： VWAPYGIUFGJSBD-UHFFFAOYSA-N
• SMILES： O=CC1C(OC)=CC(Cl)=C(Cl)C=1

Computed Properties

• Exact Mass: 203.9744848g/mol
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4,5-dichloro-2-methoxybenzaldehyde

4,5-Dichloro-2-methoxybenzaldehyde: Properties, Applications, and Market Insights

4,5-Dichloro-2-methoxybenzaldehyde (CAS No. 883532-73-8) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated benzaldehyde derivative features a unique molecular structure that makes it valuable for synthesizing various bioactive molecules. The compound's methoxy and dichloro substituents contribute to its distinct chemical properties and reactivity patterns.

In recent years, 4,5-dichloro-2-methoxybenzaldehyde synthesis has gained attention due to growing demand for custom synthesis intermediates in drug discovery. Researchers particularly value this compound for its role in developing novel heterocyclic compounds, which are frequently searched topics in medicinal chemistry forums. The electron-withdrawing effects of the chlorine atoms combined with the methoxy group's electronic donation create interesting possibilities for molecular design.

The physical properties of 4,5-dichloro-2-methoxybenzaldehyde include a molecular weight of 219.04 g/mol and typical aldehyde characteristics. Its solubility profile shows good dissolution in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide, making it versatile for various reaction conditions. These properties answer frequent search queries about "solubility of chlorinated benzaldehydes" and "handling aromatic aldehydes" in laboratory settings.

One of the most searched applications of CAS 883532-73-8 involves its use as a key intermediate in the synthesis of pharmaceutical candidates. Recent patent literature reveals its incorporation into potential antimicrobial agents and central nervous system modulators. The compound's structural features allow for efficient cyclization reactions, addressing common research questions about "building blocks for fused ring systems".

Market analysis shows increasing demand for 4,5-dichloro-2-methoxybenzaldehyde suppliers, particularly from contract research organizations and specialty chemical manufacturers. Current trends indicate growing interest in scalable synthesis routes for this compound, with many researchers searching for "cost-effective preparation methods" and "green chemistry approaches". The global market for such fine chemicals is projected to expand significantly in coming years.

From a safety perspective, proper handling of 4,5-dichloro-2-methoxybenzaldehyde requires standard laboratory precautions for organic aldehydes. Frequently asked questions about "stability of halogenated benzaldehydes" emphasize the importance of storage in amber glass containers under inert atmosphere to prevent degradation. These practical considerations are crucial for researchers working with this compound.

The analytical characterization of 4,5-dichloro-2-methoxybenzaldehyde typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry - techniques commonly searched by quality control professionals. Recent advancements in analytical method development have improved detection limits for potential impurities in this compound, addressing industry needs for high-purity intermediates.

Environmental considerations for CAS 883532-73-8 include studies on its biodegradation potential and ecotoxicological profile. These aspects respond to increasing search trends about "green chemistry metrics" and "sustainable chemical production". Current research explores catalytic oxidation methods as cleaner alternatives for producing such functionalized benzaldehydes.

In conclusion, 4,5-dichloro-2-methoxybenzaldehyde represents an important chemical building block with diverse applications in modern research. Its unique combination of substituent effects and synthetic versatility continues to drive scientific interest, as reflected in growing publication and patent activity. The compound's relevance to current drug discovery trends and material science applications ensures its ongoing importance in specialized chemical markets.